Cas no 2731013-79-7 (4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride)

• Product Name: 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride
• CAS No: 2731013-79-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 5330216
• Update Time: 2025-10-30

4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5367085918
• 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride
• 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride

• Inchi： 1S/C10H7NO3.ClH/c12-9-3-4-11-8-2-1-6(10(13)14)5-7(8)9;/h1-5H,(H,11,12)(H,13,14);1H
• InChI Key： URAYXLHFRLIIKW-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CNC2C=CC(C(=O)O)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Topological Polar Surface Area: 66.4

Additional information on 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride

4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride: A Key Compound in Modern Pharmaceutical Research

4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride (CAS No. 2731013-79-7) represents a pivotal molecule in the field of medicinal chemistry, with its unique structural features enabling diverse biological activities. This compound belongs to the broader family of quinoline derivatives, which are widely studied for their potential applications in treating infectious diseases, cancer, and neurological disorders. The presence of a 1,4-dihydroquinoline core, combined with the 6-carboxylic acid functional group, creates a scaffold that can interact with multiple biological targets, making it a valuable candidate for drug development.

Recent advancements in computational chemistry have shed light on the molecular mechanisms of 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the SARS-CoV-2 main protease (Mpro), a critical enzyme in the replication cycle of the virus. The 4-oxo group in its structure is believed to form hydrogen bonds with key residues in the enzyme's active site, thereby disrupting its catalytic function. This finding highlights the potential of 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride as a lead compound for antiviral drug discovery, particularly in light of the ongoing global efforts to combat emerging viral threats.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which is crucial for pharmaceutical applications. A 2024 review in Drug Discovery Today emphasized the importance of salt forms in optimizing the pharmacokinetic profile of quinoline derivatives. The hydrochloride counterion not only improves the compound's stability in aqueous environments but also facilitates its absorption through the gastrointestinal tract, making it a promising candidate for oral administration. This property is particularly relevant for developing treatments for chronic conditions that require long-term medication compliance.

Research into the 1,4-dihydroquinoline framework has also revealed its potential in targeting neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology showed that 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride exhibits neuroprotective effects by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor. The compound's ability to reduce glutamate toxicity is of particular interest in the treatment of Alzheimer's disease and other conditions associated with excitotoxicity. These findings underscore the versatility of the 1,4-dihydroquinoline scaffold in addressing complex biological pathways.

Structural modifications of 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride have also been explored to enhance its therapeutic potential. A 2024 study in Organic & Biomolecular Chemistry reported the synthesis of several analogs with improved selectivity for specific enzyme targets. For instance, introducing a 6-carboxylic acid group at the quinoline ring allows for the formation of covalent bonds with target proteins, thereby increasing the compound's potency. This approach has been successfully applied to develop inhibitors for kinases, which are implicated in various cancers and inflammatory diseases.

The 4-oxo functional group in 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride plays a critical role in its biological activity. A 2023 computational study using molecular docking simulations revealed that this group interacts with hydrophobic pockets in target proteins, enhancing the compound's binding affinity. This interaction is particularly important in the context of antiviral research, where the ability to bind tightly to viral enzymes is essential for inhibiting their function. The 4-oxo group also contributes to the compound's ability to act as a prodrug, which can be metabolized into active metabolites within the body.

Despite its promising properties, the development of 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride as a therapeutic agent requires further optimization of its pharmacological profile. A 2024 review in Pharmaceutical Research highlighted the need to balance its potency with minimal side effects. The compound's potential for off-target interactions, particularly with other enzymes in the body, remains a challenge that requires careful investigation. However, the use of advanced drug delivery systems, such as nanoparticles and liposomes, may help to improve its specificity and reduce systemic toxicity.

The synthesis of 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride involves multiple steps, including the formation of the 1,4-dihydroquinoline ring and the introduction of the 6-carboxylic acid group. A 2023 study in Chemical Communications described an efficient method for the synthesis of this compound using microwave-assisted organic reactions, which significantly reduced the reaction time and improved the yield. This synthetic approach is particularly valuable in the context of large-scale pharmaceutical production, where cost-effective and scalable methods are essential.

In conclusion, 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride (CAS No. 2731013-79-7) is a multifaceted compound with significant potential in modern medicine. Its structural features, including the 1,4-dihydroquinoline core, 6-carboxylic acid group, and 4-oxo functionality, enable it to interact with a wide range of biological targets. Ongoing research into its applications in antiviral, neuroprotective, and anti-inflammatory therapies underscores its importance in the field of medicinal chemistry. As further studies are conducted, this compound may pave the way for the development of novel therapeutics that address some of the most pressing health challenges of our time.